4-methyl-6-[4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine

• IUPAC Name: 3-methyl-5-[4-(6-methyl-2-methylsulfanylpyrimidin-4-yl)piperazin-1-yl]-1,2,4-thiadiazole
• InChI: InChI=1S/C13H18N6S2/c1-9-8-11(16-12(14-9)20-3)18-4-6-19(7-5-18)13-15-10(2)17-21-13/h8H,4-7H2,1-3H3
• InChI Key: SBGZGMNAGBHIMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SC)N2CCN(CC2)C3=NC(=NS3)C
• Molecular Formula: C13H18N6S2
• Molecular Weight: 322.5 g/mol

Description

The compound “4-methyl-6-[4-(3-methyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine” is a complex organic molecule that contains several functional groups. These include a pyrimidine ring, a thiadiazole ring, a piperazine ring, and several methyl groups.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. The exact method would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecule contains several cyclic structures, which are likely to contribute to its stability. The presence of nitrogen in the piperazine and pyrimidine rings, and sulfur in the thiadiazole ring, could also have significant effects on the molecule’s reactivity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the different functional groups it contains. For example, the piperazine ring might undergo reactions involving the nitrogen atoms, while the thiadiazole ring might participate in reactions involving the sulfur atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure. The presence of polar functional groups could increase its solubility in polar solvents, for example.

Mechanism of Action

Mode of Action

It’s worth noting that compounds with similar structures have been shown to exhibit neuroprotective and anti-inflammatory properties .

Biochemical Pathways

Related compounds have been shown to inhibit nitric oxide (no) and tumor necrosis factor-α (tnf-α) production in lps-stimulated human microglia cells .

Result of Action

Related compounds have been shown to exhibit promising neuroprotective activity by reducing the expression of the endoplasmic reticulum (er) chaperone, bip, and apoptosis marker cleaved caspase-3 in human neuronal cells .

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and the specific conditions under which it is handled.

Future Directions

Future research on this compound could involve exploring its potential uses, studying its reactivity under different conditions, or investigating its behavior in biological systems.